Cas no 825622-01-3 (1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-)
![1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- structure](https://www.kuujia.com/scimg/cas/825622-01-3x500.png)
825622-01-3 structure
Product name:1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-
- 2-(4-nitro-1,2-dihydropyrazol-3-ylidene)-4-phenyl-5-prop-2-enylimidazole
- 3-(4-Allyl-5-phenyl-1H-imidazol-2-yl)-4-nitro-1H-pyrazole
- SCHEMBL5578161
- 4-Nitro-3-[4-phenyl-5-(prop-2-en-1-yl)-2H-imidazol-2-ylidene]-2,3-dihydro-1H-pyrazole
- 825622-01-3
- DTXSID60740657
- XHUCQKWMORAHLV-UHFFFAOYSA-N
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- Inchi: InChI=1S/C15H13N5O2/c1-2-6-11-13(10-7-4-3-5-8-10)18-15(17-11)14-12(20(21)22)9-16-19-14/h2-5,7-9H,1,6H2,(H,16,19)(H,17,18)
- InChI Key: XHUCQKWMORAHLV-UHFFFAOYSA-N
- SMILES: C=CCC1=C(N=C(N1)C2=C(C=NN2)[N+](=O)[O-])C3=CC=CC=C3
Computed Properties
- Exact Mass: 295.10692467g/mol
- Monoisotopic Mass: 295.10692467g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 407
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 103Ų
1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]- Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Roger Y. Bello Faraday Discuss., 2021,228, 378-393
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Xianhui Chen,Yuanyuan Peng,Xiaobo Tao,Quan Li New J. Chem., 2021,45, 22902-22907
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Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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Kyu Man Youn,Dae Hyun Ahn,Gyeong Heon Kim,Durai Karthik,Ju Young Lee,Jang Hyuk Kwon New J. Chem., 2018,42, 5532-5539
825622-01-3 (1H-Pyrazole, 4-nitro-3-[4-phenyl-5-(2-propenyl)-1H-imidazol-2-yl]-) Related Products
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